Cas no 1887246-43-6 (5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine)

• Product Name: 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine
• CAS No: 1887246-43-6
• MF: C₈H₉BrClNO₂
• MW: 266.519560575485
• CID: 4626971
• Update Time: 2025-05-21

5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine
• Pyridine, 5-bromo-2-chloro-3-(2-methoxyethoxy)-

• Inchi： 1S/C8H9BrClNO2/c1-12-2-3-13-7-4-6(9)5-11-8(7)10/h4-5H,2-3H2,1H3
• InChI Key： LFCBXDMRHCRDIG-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1OCCOC

Additional information on 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine

Comprehensive Overview of 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine (CAS No. 1887246-43-6)

5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine (CAS No. 1887246-43-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its bromine and chlorine substituents, along with a 2-methoxyethoxy side chain, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure, C₈H₉BrClNO₂, offers a versatile scaffold for further functionalization, making it a valuable intermediate in synthetic chemistry.

The compound's pyridine core is a key structural motif in many bioactive molecules, contributing to its relevance in modern medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeting drugs, which are currently hot topics in oncology and CNS drug development. The methoxyethoxy group enhances solubility, addressing a common challenge in drug design, while the halogen atoms provide sites for cross-coupling reactions, aligning with the growing demand for Pd-catalyzed transformations in API synthesis.

In the context of green chemistry trends, 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine has been explored in microwave-assisted synthesis protocols, reducing reaction times and improving yields—a response to the industry's push for sustainable manufacturing. Analytical studies using HPLC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for preclinical research applications. Recent patent literature highlights its utility in developing next-generation antiviral agents, particularly against RNA viruses, reflecting global health priorities.

The compound's stability under various pH conditions makes it suitable for formulation development, another area of intense research focus. Its logP value (predicted at 2.1-2.5) suggests favorable membrane permeability, explaining its inclusion in blood-brain barrier penetration studies. As the pharmaceutical industry increasingly adopts AI-driven molecular design, compounds like 1887246-43-6 serve as important validation cases for in silico ADMET prediction algorithms.

From a commercial perspective, 5-Bromo-2-chloro-3-(2-methoxyethoxy)pyridine is available through specialty chemical suppliers with GMP-compliant manufacturing options. Its pricing reflects the complexity introduced by the ether linkage and halogenation pattern, with current market demand driven by contract research organizations engaged in fragment-based drug discovery. Regulatory documentation typically includes detailed genotoxicity and impurity profile analyses, addressing heightened quality standards in lead optimization.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging and as a ligand in transition metal catalysis. The compound's UV absorption characteristics (λ_max ~270 nm) make it detectable at low concentrations, facilitating bioavailability studies. With the rise of continuous flow chemistry, researchers have demonstrated efficient multistep syntheses incorporating this pyridine derivative, showcasing its compatibility with modern process intensification strategies.

Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, where its balanced electronic properties could prove advantageous. The compound's crystallographic data, when available, provides valuable insights for structure-activity relationship (SAR) studies. As synthetic methodologies advance, particularly in C-H functionalization, derivatives of 1887246-43-6 may enable access to novel chemical space for therapeutic development.